Cas no 468093-11-0 (1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride)

• Product Name: 1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• CAS No: 468093-11-0
• Molecular Formula: C₂₄H₃₅ClN₂O₂
• Molecular Weight: 418.999905824661
• CID: 5964136
• PubChem ID: 2850547

1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride Properties

Names and Identifiers

• 1-(4-benzylpiperazin-1-yl)-3-3-methyl-4-(propan-2-yl)phenoxypropan-2-ol dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-(3-methyl-4-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
• 1-(4-benzylpiperazin-1-yl)-3-[3-methyl-4-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
• 468093-11-0
• BIM-0048310.P001
• Z56773238
• AKOS008025257
• F0719-0099

• InChIKey： ZLVNMIBNDVPKAW-UHFFFAOYSA-N
• Inchi： 1S/C24H34N2O2.ClH/c1-19(2)24-10-9-23(15-20(24)3)28-18-22(27)17-26-13-11-25(12-14-26)16-21-7-5-4-6-8-21;/h4-10,15,19,22,27H,11-14,16-18H2,1-3H3;1H
• SMILES： C(C1C=CC=CC=1)N1CCN(CC(O)COC2C=CC(C(C)C)=C(C)C=2)CC1.Cl

Computed Properties

• Exact Mass: 454.2153838g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 454.2153838g/mol
• Heavy Atom Count: 30
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes